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Compound of Interest

Compound Name: Acetamide, 2-cyano-2-nitro-

Cat. No.: B15350883 Get Quote

Disclaimer: No specific safety and handling data for "Acetamide, 2-cyano-2-nitro-" has been

found in publicly available resources. The following application notes and protocols are based

on general principles of laboratory safety and data extrapolated from structurally related

compounds. These guidelines should be used as a starting point, and a thorough risk

assessment should be conducted by qualified personnel before handling this compound.

Hazard Identification and Classification
Due to the presence of cyano and nitro functional groups, "Acetamide, 2-cyano-2-nitro-"
should be treated as a potentially hazardous substance. Based on data for analogous

compounds, the primary hazards are anticipated to be:

Acute Toxicity (Oral, Dermal, Inhalation): Many organic nitriles and nitro compounds are toxic

if ingested, absorbed through the skin, or inhaled.

Skin Irritation/Corrosion: May cause skin irritation upon contact.

Eye Irritation/Damage: May cause serious eye irritation or damage.

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or vapor.

Combustibility: May be a combustible solid, with the potential for dust explosion.
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Physical and Chemical Properties (Reference Data
from Related Compounds)
The following table summarizes the physical and chemical properties of structurally similar

compounds. This data is for reference only and may not be representative of "Acetamide, 2-
cyano-2-nitro-".

Property
2-cyano-N-(4-
nitrophenyl)acetam
ide

N-(2-
nitrophenyl)acetam
ide

2-Cyanoacetamide

Appearance
Yellow crystalline

solid[1]
Light green solid[2] White crystalline solid

Melting Point 160-162 °C[1] 94 °C 119-121 °C[3]

Solubility

Insoluble in water;

soluble in ethanol,

DMF,

dichloromethane[1]

Water soluble[2] Soluble in water

Molecular Formula C₉H₇N₃O₃[1][4] C₈H₈N₂O₃ C₃H₄N₂O[3][5]

Molecular Weight 205.17 g/mol [4] 180.16 g/mol 84.08 g/mol [3]

Handling and Storage
3.1 Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound. This includes, but is

not limited to:

Eye Protection: Chemical safety goggles or a face shield.[2][6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[2][7]

Skin and Body Protection: A lab coat or chemical-resistant apron.[2][6]
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Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended.[6]

3.2 Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6][7]

Eyewash stations and safety showers must be readily accessible.[6]

3.3 Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2][8]

Experimental Protocols
4.1 General Weighing and Handling of a Potentially Hazardous Solid

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Don the appropriate PPE as described in Section 3.1.

Place a weigh boat on an analytical balance within the fume hood.

Weighing:

Carefully transfer the desired amount of "Acetamide, 2-cyano-2-nitro-" from the stock

container to the weigh boat using a clean spatula.

Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

Close the stock container tightly immediately after use.
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Transfer:

Carefully transfer the weighed solid to the reaction vessel. A powder funnel may be used

to minimize spillage.

Decontamination:

Wipe down the spatula, weigh boat, and any other contaminated surfaces with a suitable

solvent (e.g., 70% ethanol) and dispose of the waste in a designated hazardous waste

container.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention if irritation persists.[2][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.[2][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Accidental Release Measures
Spill Response:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.
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Carefully sweep up the spilled solid, avoiding dust generation, and place it in a sealed

container for disposal.[8][10]

Clean the spill area with a suitable solvent and decontaminate all equipment used in the

cleanup.

Dispose of all contaminated materials as hazardous waste.

Diagrams
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Caption: Personal Protective Equipment (PPE) decision workflow.

Spill of Acetamide,
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the laboratory supervisor

Click to download full resolution via product page

Caption: Chemical spill response workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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